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Compound of Interest

Compound Name: Flavesone

Cat. No.: B1254376

Introduction

Flavesone is a novel, naturally derived beta-triketone insecticide with potential applications in
agriculture and public health for the control of various pests. As with any pesticide, a thorough
evaluation of its potential impact on non-target organisms is crucial for a comprehensive
environmental risk assessment. This technical guide provides a detailed overview of the
toxicological profile of Flavesone on key non-target organisms. The information is compiled
from available studies and outlines the standard experimental protocols for ecotoxicological
testing.

Summary of Toxicological Data

Currently, publicly available quantitative toxicological data for Flavesone on a wide range of
non-target organisms is limited. The most significant findings relate to its effects on honey
bees, where it has been demonstrated to have low toxicity. For other non-target organisms,
data is not readily available in the public domain. The following tables are structured to
incorporate data as it becomes available through further research and regulatory submissions.

Table 1: Acute Toxicity of Flavesone to Terrestrial Invertebrates

© 2025 BenchChem. All rights reserved. 1/10 Tech Support


https://www.benchchem.com/product/b1254376?utm_src=pdf-interest
https://www.benchchem.com/product/b1254376?utm_src=pdf-body
https://www.benchchem.com/product/b1254376?utm_src=pdf-body
https://www.benchchem.com/product/b1254376?utm_src=pdf-body
https://www.benchchem.com/product/b1254376?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1254376?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Value (p
. . glorganism  Study
Species Test Type Endpoint L Reference
or mg/kg Guideline
soil)

Apis mellifera  Acute Oral

o 48-h LD50 > 100 OECD 213 [1]
(Honey Bee) Toxicity
_ _ Acute
Apis mellifera
Contact 48-h LD50 > 100 OECD 214 [1]
(Honey Bee) o
Toxicity
Eisenia fetida o Data not
Acute Toxicity  14-d LC50 ] OECD 207 -
(Earthworm) available

Note: A study on the commercial formulation Flavocide™, containing Flavesone, concluded it
is "relatively non-toxic to bees" and unlikely to require a precautionary statement on product
labels regarding bee safety.[1] The LD50 values are reported as greater than the highest tested
concentration, indicating low toxicity.

Table 2: Acute Toxicity of Flavesone to Aquatic Organisms

Value Study

Species Test Type Endpoint L Reference
(mglL) Guideline
Daphnia Acute
o Data not
magna Immobilisatio  48-h EC50 ] OECD 202 -
available
(Water Flea) n
Oncorhynchu
s mykiss o Data not
] Acute Toxicity — 96-h LC50 ) OECD 203 -
(Rainbow available
Trout)

Table 3: Acute and Dietary Toxicity of Flavesone to Birds
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diet)
Colinus
virginianus Acute Oral Data not
_ o LD50 _ OECD 223
(Bobwhite Toxicity available
Quiail)
Colinus
virginianus Dietary Data not
_ o LC50 _ OECD 205
(Bobwhite Toxicity available
Quail)

Table 4: Acute Oral Toxicity of Flavesone to Mammals

. . Value Study
Species Test Type Endpoint L Reference
(mg/kg bw) Guideline

Acute Oral Data not
Rat o LD50 _ OECD 420
Toxicity available

Experimental Protocols

The following sections detail the standard methodologies for key ecotoxicological studies,
based on internationally recognized OECD guidelines. These protocols are essential for
generating reliable and comparable data for regulatory assessment.

Terrestrial Invertebrate Toxicity Testing

These studies are fundamental for assessing the risk of pesticides to pollinators.
» Test Organism: Young adult worker honey bees (Apis mellifera).

o Oral Toxicity (OECD 213): Bees are starved for a short period and then individually fed a
precise dose of Flavesone dissolved in a sucrose solution.
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o Contact Toxicity (OECD 214): A precise dose of Flavesone, dissolved in a suitable solvent,
is applied directly to the dorsal thorax of anesthetized bees.

o Test Conditions: Bees are housed in cages under controlled temperature and humidity for at
least 48 hours.

e Endpoint: The primary endpoint is mortality, recorded at 4, 24, and 48 hours post-dosing.
The LD50 (the dose causing 50% mortality) is calculated.

o Reference:[2][3]
This test evaluates the risk of soil contaminants to earthworms, which are vital for soil health.
o Test Organism: Adult earthworms (Eisenia fetida).

o Methodology: The test involves exposing earthworms to soil artificially contaminated with a
range of Flavesone concentrations.

o Test Conditions: The test is conducted over 14 days under controlled temperature, moisture,
and light conditions.

o Endpoint: Mortality is assessed at 7 and 14 days. The LC50 (the concentration causing 50%
mortality) is determined. Sub-lethal effects, such as weight change, are also noted.

o Reference:[4]

Aquatic Ecotoxicity Testing

This study assesses the acute toxicity of substances to aquatic invertebrates.
o Test Organism:Daphnia magna (water flea), less than 24 hours old.

o Methodology: Daphnids are exposed to a series of Flavesone concentrations in water for 48
hours.

e Test Conditions: The test is conducted in static or semi-static conditions under controlled
temperature and lighting.
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e Endpoint: The number of immobilized daphnids is recorded at 24 and 48 hours. The EC50
(the concentration causing 50% of the daphnids to become immobilized) is calculated.

o Reference:[5]
This is a key study for evaluating the potential hazard of chemicals to fish.

o Test Organism: Recommended species include Rainbow trout (Oncorhynchus mykiss) or
Zebrafish (Danio rerio).

o Methodology: Fish are exposed to a range of Flavesone concentrations in a flow-through or
semi-static system for 96 hours.

o Test Conditions: Water quality parameters (temperature, pH, dissolved oxygen) are strictly
controlled.

o Endpoint: Mortality is recorded at 24, 48, 72, and 96 hours. The LC50 (the concentration
causing 50% mortality) is determined.

o Reference:[6]

Avian Toxicity Testing

This test determines the intrinsic toxicity of a substance to birds after a single oral dose.

o Test Organism: Typically Bobwhite quail (Colinus virginianus) or Mallard duck (Anas
platyrhynchos).

o Methodology: Birds are fasted and then administered a single dose of Flavesone via
gavage.

o Test Conditions: Birds are observed for at least 14 days for signs of toxicity and mortality.
» Endpoint: The LD50 is calculated based on the observed mortality.
o Reference:[7]

This study simulates the exposure of birds to pesticides through their diet.

© 2025 BenchChem. All rights reserved. 5/10 Tech Support


https://www.aropha.com/biodegradable-testing-labs/oecd-202/
https://www.benchchem.com/product/b1254376?utm_src=pdf-body
https://www.oecd.org/en/publications/test-no-203-fish-acute-toxicity-test_9789264069961-en.html
https://www.benchchem.com/product/b1254376?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC9790753/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1254376?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

o Test Organism: Young birds of a species such as Bobwhite quail or Mallard duck.

» Methodology: Birds are fed a diet containing various concentrations of Flavesone for five
days, followed by a three-day observation period on a normal diet.

o Test Conditions: Birds are housed in groups under controlled conditions.

o Endpoint: The main endpoint is mortality. Food consumption and body weight changes are
also monitored. The LC50 (the dietary concentration causing 50% mortality) is determined.

o Reference:[8]

Mammalian Toxicity Testing

This method is used to assess the acute oral toxicity of a substance in mammals.

Test Organism: Typically female rats.

o Methodology: The test uses a stepwise procedure with a small number of animals. A single
dose of Flavesone is administered, and the outcome determines the next dose level. The
aim is to identify a dose that causes signs of toxicity without causing mortality.

o Test Conditions: Animals are observed for 14 days for clinical signs of toxicity and mortality.

o Endpoint: The test allows for the classification of the substance into a hazard category based
on the observed toxicity.

o Reference:[9]

Visualization of Methodologies and Pathways

The following diagrams illustrate a generalized experimental workflow for ecotoxicity testing
and a hypothetical signaling pathway for an insecticide.
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Generalized workflow for ecotoxicological testing.
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Hypothetical insecticide signaling pathway.

Disclaimer: The signaling pathway depicted above is a generalized and hypothetical
representation of how an insecticide might exert its toxic effects. The specific molecular target
and signaling cascade for Flavesone in non-target organisms have not been fully elucidated in
publicly available literature.

Mode of Action

Flavesone belongs to the beta-triketone class of chemicals. While the precise mode of action
in insects is still under investigation, initial studies suggest that it may differ from that of major
insecticide classes like pyrethroids. Some research on other beta-triketones has indicated that
they can inhibit the enzyme p-hydroxyphenylpyruvate dioxygenase (HPPD). However, this is
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primarily a herbicidal mode of action, and its relevance to the insecticidal activity and potential
effects on non-target fauna requires further investigation.

Conclusion

The available data indicates that Flavesone has a favorable toxicological profile with respect to
honey bees, a key non-target indicator species. However, a comprehensive assessment of its
environmental risk requires quantitative data on a broader range of non-target organisms,
including aquatic invertebrates and vertebrates, other terrestrial invertebrates, birds, and
mammals. The standardized OECD protocols outlined in this guide provide the framework for
generating the necessary data to complete the toxicological profile of Flavesone. As more
research becomes available, this guide will be updated to provide a more complete picture of
the ecotoxicology of this promising new insecticide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Toxicological Profile of Flavesone on Non-Target
Organisms: An In-depth Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1254376#toxicological-profile-of-flavesone-on-non-
target-organisms]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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